Cas no 2228450-95-9 (O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228450-95-9
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5975295
• PubChem ID: 165611316
• Update Time: 2025-06-11

O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine
• EN300-1737529
• 2228450-95-9
• O-{[1-(diethoxymethyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C9H19NO3/c1-3-11-8(12-4-2)9(5-6-9)7-13-10/h8H,3-7,10H2,1-2H3
• InChI Key： TYDKTAAAGSTUDI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CON)CC1)OCC

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.7Ų

Additional information on O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228450-95-9 and Product Name: O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine

The compound with CAS No. 2228450-95-9 and the product name O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopropylmethyl group and diethoxymethyl substituents contributes to its distinct chemical properties, making it a subject of extensive research in synthetic organic chemistry.

Structurally, the molecule consists of a hydroxylamine moiety attached to a cyclopropylmethyl backbone, which is further modified by diethoxymethyl groups. This configuration imparts a high degree of steric hindrance and electronic richness, enabling diverse interactions with biological targets. The cyclopropyl ring, known for its stability and rigidity, enhances the compound's binding affinity to specific enzymes and receptors, a crucial factor in drug design.

In recent years, there has been a growing interest in the development of novel hydroxylamine derivatives as pharmacological agents. Hydroxylamine functionalities are widely recognized for their role in redox signaling and as intermediates in the synthesis of bioactive molecules. The compound O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine exemplifies this trend, combining the reactivity of hydroxylamine with the stability provided by the cyclopropylmethyl group.

One of the most compelling aspects of this compound is its potential application in the synthesis of targeted therapeutics. Researchers have been exploring its utility in developing inhibitors for various enzymes implicated in metabolic disorders and inflammatory diseases. The steric and electronic properties of the molecule allow for precise tuning of its interactions with biological targets, making it an attractive scaffold for drug discovery.

Recent studies have demonstrated the compound's efficacy in modulating enzyme activity through competitive inhibition mechanisms. By binding to specific active sites on enzymes, it can disrupt pathological signaling pathways, offering a promising approach to treating conditions such as cancer and neurodegenerative diseases. The diethoxymethyl groups further enhance its solubility and bioavailability, facilitating its use in pharmaceutical formulations.

The synthesis of O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropylmethyl group requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to streamline these processes, making large-scale production feasible.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding interactions of this compound with biological targets. These studies have helped identify key pharmacophoric elements responsible for its therapeutic effects. By integrating experimental data with computational predictions, researchers can optimize the compound's structure for improved efficacy and reduced side effects.

The safety profile of O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting its potential for clinical translation. However, further research is needed to fully characterize its safety profile and long-term effects.

In conclusion, O-{1-(diethoxymethyl)cyclopropylmethyl}hydroxylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compelling subject of research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.